Cas no 2138020-69-4 (5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2138020-69-4
• MF: C₆H₈F₃N₃O₂S
• MW: 243.206830024719
• CID: 5299695
• Update Time: 2025-08-02

5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(difluoromethyl)-4-(1-methylethyl)-

• Inchi： 1S/C6H8F3N3O2S/c1-3(2)12-5(4(7)8)10-11-6(12)15(9,13)14/h3-4H,1-2H3
• InChI Key： NCXJMOGRJOIOIU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(F)F)N1C(C)C)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 0.9
• Topological Polar Surface Area: 73.2

Additional information on 5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride

Recent Advances in the Study of 5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride (CAS: 2138020-69-4)

The compound 5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride (CAS: 2138020-69-4) has recently emerged as a promising chemical entity in the field of medicinal chemistry and chemical biology. This sulfonyl fluoride derivative, characterized by its unique triazole core and difluoromethyl group, has attracted significant attention due to its potential applications in covalent inhibitor development and chemical probe design. Recent studies have focused on exploring its reactivity profile, biological activity, and potential therapeutic applications.

Structural analysis reveals that the compound's sulfonyl fluoride moiety serves as an electrophilic warhead capable of forming covalent bonds with nucleophilic amino acid residues in target proteins. The difluoromethyl group at the 5-position enhances both the compound's metabolic stability and its ability to participate in hydrogen bonding interactions. Recent synthetic improvements have enabled the production of this compound with higher purity and yield, facilitating more extensive biological evaluation.

In the context of medicinal chemistry, researchers have investigated 2138020-69-4 as a potential covalent inhibitor scaffold for various disease-relevant targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in inhibiting serine hydrolases through selective modification of catalytic serine residues. The compound showed remarkable selectivity among enzyme family members, suggesting potential for developing targeted therapies with reduced off-target effects.

Chemical biology applications have also expanded significantly. The compound's ability to selectively modify proteins has been utilized in activity-based protein profiling (ABPP) studies, providing new insights into enzyme function and drug-target interactions. Recent work published in ACS Chemical Biology highlighted its use in identifying novel targets in cancer cell lysates, revealing previously unrecognized protein interactions.

From a safety and pharmacokinetic perspective, preliminary studies indicate that 5-(Difluoromethyl)-4-propan-2-yl-1,2,4-triazole-3-sulfonyl fluoride exhibits favorable stability in physiological conditions while maintaining sufficient reactivity for target engagement. Its moderate lipophilicity (calculated logP ~2.1) suggests reasonable membrane permeability, though further optimization may be required for in vivo applications.

Future research directions include structural optimization to improve target selectivity and pharmacokinetic properties, as well as expansion of its applications in proteomics and drug discovery. The compound's unique combination of reactivity and selectivity positions it as a valuable tool for both basic research and therapeutic development in the chemical biology and pharmaceutical fields.